Cas no 280755-83-1 ((R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole)
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4R)-4,5-Dihydro-4-isopropyl-2-oxazolyl]isoquinoline
- 1-?[(4R)?-?4,?5-?Dihydro-?4-?isopropyl?-?2-?oxazolyl]?isoquinoline
- (R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole
- (4R)-2-isoquinolin-1-yl-4-propan-2-yl-4,5-dihydro-1,3-oxazole
- D81135
- 1-[(4R)-4alpha-Isopropyl-2-oxazoline-2-yl]isoquinoline
-
- MDL: MFCD31568165
- Inchi: 1S/C15H16N2O/c1-10(2)13-9-18-15(17-13)14-12-6-4-3-5-11(12)7-8-16-14/h3-8,10,13H,9H2,1-2H3/t13-/m0/s1
- InChI Key: OMIXBHKYBIDFKX-ZDUSSCGKSA-N
- SMILES: O1C(C2C3C=CC=CC=3C=CN=2)=N[C@@H](C1)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 327
- XLogP3: 3.3
- Topological Polar Surface Area: 34.5
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0400-100mg |
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole |
280755-83-1 | 98%,99%e.e. | 100mg |
¥450.0 | 2024-07-19 | |
| Ambeed | A1177854-50mg |
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole |
280755-83-1 | 97% (99%ee) | 50mg |
$27.0 | 2025-03-04 | |
| Ambeed | A1177854-100mg |
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole |
280755-83-1 | 97% (99%ee) | 100mg |
$37.0 | 2025-03-04 | |
| Ambeed | A1177854-250mg |
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole |
280755-83-1 | 97% (99%ee) | 250mg |
$67.0 | 2025-03-04 | |
| Ambeed | A1177854-1g |
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole |
280755-83-1 | 97% (99%ee) | 1g |
$267.0 | 2025-03-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SB228-50mg |
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole |
280755-83-1 | 97% (99%ee) | 50mg |
287.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SB228-200mg |
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole |
280755-83-1 | 97% (99%ee) | 200mg |
893.0CNY | 2021-07-17 | |
| abcr | AB541768-100 mg |
1-[(4R)-4,5-Dihydro-4-isopropyl-2-oxazolyl]isoquinoline, 98%, (99% ee); . |
280755-83-1 | 98% | 100MG |
€192.00 | 2023-07-10 | |
| BAI LING WEI Technology Co., Ltd. | 07-1368-100mg |
1-[(4R)-4,5-Dihydro-4-isopropyl-2-oxazolyl]isoquinoline, 98%, (99% ee) |
280755-83-1 | 98%, (99% ee) | 100mg |
¥ 2280 | 2022-04-25 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R854145-100mg |
1-\u200b[(4R)\u200b-\u200b4,\u200b5-\u200bDihydro-\u200b4-\u200bisopropyl\u200b-\u200b2-\u200boxazolyl]\u200bisoquinoline |
280755-83-1 | ≥98%,99%e.e. | 100mg |
¥384.30 | 2022-08-31 |
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on (R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole
(R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole: A Comprehensive Overview
The compound (R)-4-isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole (CAS No. 280755-83-1) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of an isoquinoline moiety and a dihydrooxazole ring system, which contributes to its intriguing chemical properties and potential biological activities. Recent studies have highlighted its role in various research areas, including drug discovery and materials science.
The isoquinoline component of this molecule is a well-known heterocyclic structure with a rich history in pharmaceutical research. Isoquinoline derivatives are often explored for their potential as kinase inhibitors, which are crucial in the development of anticancer therapies. The dihydrooxazole ring system, on the other hand, introduces additional functional groups that can enhance the molecule's solubility and bioavailability. This combination makes (R)-4-isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole a promising candidate for further investigation in medicinal chemistry.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective syntheses, to produce this compound with high enantiomeric excess. These methods not only improve the yield but also ensure the scalability of the synthesis process, which is essential for preclinical studies.
In terms of biological activity, (R)-4-isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole has shown potent inhibitory effects against several kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest its potential as a lead compound in the development of targeted therapies for cancers driven by dysregulated kinase activity. Additionally, preliminary studies indicate that this compound may exhibit selectivity towards certain isoforms of these kinases, reducing the likelihood of off-target effects.
The stereochemistry of this compound plays a critical role in its biological activity. The (R) configuration at the chiral center within the dihydrooxazole ring is essential for maintaining proper molecular interactions with target proteins. Recent crystallographic studies have provided insights into the binding mode of this compound with its target kinases, revealing key interactions such as hydrogen bonding and π–π stacking that contribute to its potency.
From a materials science perspective, (R)-4-isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole has been explored as a building block for constructing advanced materials with tailored electronic properties. Its heterocyclic framework can serve as a platform for designing organic semiconductors or light-emitting materials. Initial experiments have demonstrated promising electronic characteristics, suggesting its potential application in optoelectronic devices.
In conclusion, (R)-4-isopropyl-2-(isoquinolin-1-yli) -4,5-dihydrooxazole (CAS No. 280755 -83 -1) represents a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and functional materials.
280755-83-1 ((R)-4-Isopropyl-2-(isoquinolin-1-yl)-4,5-dihydrooxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)